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Compound of Interest

Compound Name: Sodium-22

Cat. No.: B1232525 Get Quote

Technical Support Center: Managing Sodium-22
Contamination
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Sodium-
22 (Na-22).

Frequently Asked Questions (FAQs)
Q1: What are the primary radiological hazards associated with Sodium-22?

A1: Sodium-22 is a positron emitter, and its primary radiological hazards stem from both the

positrons and the resulting gamma radiation. The emitted positrons have a maximum energy of

0.545 MeV and are accompanied by the release of 1.275 MeV gamma photons. The positrons

will annihilate with electrons in the surrounding material, producing two 0.511 MeV annihilation

photons. Therefore, personnel must be shielded from both the primary gamma radiation and

the annihilation photons.

Q2: What personal protective equipment (PPE) is required when handling Sodium-22?

A2: Appropriate PPE is crucial to minimize exposure and prevent contamination. The minimum

required PPE includes:

A lab coat
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Safety glasses

Disposable gloves. It is recommended to change gloves frequently to avoid the spread of

contamination.

Q3: How can I detect Sodium-22 contamination in the lab?

A3: Detecting Sodium-22 contamination requires the use of appropriate radiation detection

instrumentation. A Geiger-Müller (GM) survey meter with a pancake probe is suitable for

detecting gross contamination on surfaces, hands, and clothing. For removable contamination,

a wipe test analyzed with a liquid scintillation counter or a gamma counter is the more sensitive

and preferred method.

Q4: What are the immediate steps to take in case of a Sodium-22 spill?

A4: In the event of a Sodium-22 spill, the primary goal is to contain the spill and prevent the

spread of contamination. The immediate steps are:

Notify: Alert all personnel in the immediate area of the spill.

Isolate: Cordon off the affected area to prevent entry.

Contain: Cover the spill with absorbent paper to prevent further spread.

Decontaminate: Follow the appropriate decontamination procedure based on the surface

type and the extent of the spill.

Survey: Monitor the area with a survey meter and perform wipe tests to ensure complete

decontamination.

Q5: How should I dispose of waste contaminated with Sodium-22?

A5: Sodium-22 has a relatively long half-life of 2.6 years, which requires specific waste

disposal procedures.[1] Waste should be segregated and stored in clearly labeled, shielded

containers. Disposal should be in accordance with your institution's radiation safety program

and local regulations. Due to its long half-life, decay-in-storage is often not a practical option for

Sodium-22 waste.[1]
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Quantitative Data Summary
The following tables summarize key quantitative data for Sodium-22.

Table 1: Physical and Radiological Properties of Sodium-22

Property Value

Half-life 2.6 years

Primary Emissions Positron (β+), Gamma (γ)

Positron Energy (Max) 0.545 MeV

Gamma Energy 1.275 MeV

Annihilation Photon Energy 0.511 MeV

Table 2: Shielding Requirements for Sodium-22 Gamma Emissions

Shielding Material Half-Value Layer (HVL) Tenth-Value Layer (TVL)

Lead (Pb) 0.9 cm 3.6 cm

Note: The HVL is the thickness of material required to reduce the radiation intensity by half.

The TVL is the thickness required to reduce the intensity by a factor of ten.

Experimental Protocols
Protocol 1: Wipe Test for Removable Sodium-22
Contamination
This protocol outlines the procedure for conducting a wipe test to detect removable Sodium-22
contamination on a surface.

Materials:

Filter paper or cotton swabs
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Vials for wipe samples

Liquid scintillation cocktail (if using a liquid scintillation counter)

Gloves

Forceps or tongs

Labeling tape and pen

Survey map of the area

Procedure:

Put on a new pair of disposable gloves.

On a survey map of the laboratory, identify and label the locations to be tested.

For each location, take a piece of filter paper or a cotton swab and wipe an area of

approximately 100 cm².

Use firm pressure and a consistent pattern (e.g., an "S" shape) to ensure the entire area is

wiped.

Using forceps or tongs, place the wipe into a labeled vial.

Repeat for all designated locations, using a new wipe for each area.

Prepare a "blank" or "background" sample by placing an unused wipe into a vial.

If using a liquid scintillation counter, add the appropriate amount of scintillation cocktail to

each vial.

Analyze the samples in a liquid scintillation counter or a gamma counter calibrated for

Sodium-22.

Record the results in counts per minute (CPM) or disintegrations per minute (DPM) and

compare them to the established action levels for your facility.
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Protocol 2: Decontamination of Laboratory Surfaces
This protocol provides a general procedure for decontaminating laboratory surfaces

contaminated with Sodium-22. The choice of decontaminating agent may vary based on the

surface material.

Materials:

Personal Protective Equipment (lab coat, safety glasses, disposable gloves)

Absorbent paper

Decontamination solution (e.g., commercial radioactive decontaminant, mild detergent

solution)

Shielded waste container

Geiger-Müller survey meter

Wipe test supplies

Procedure:

Preparation: Put on appropriate PPE. Prepare a shielded container for radioactive waste.

Initial Survey: Use a GM survey meter to identify the boundaries of the contaminated area.

Decontamination:

Start from the outer edge of the contaminated area and work inwards.

Apply the decontamination solution to a piece of absorbent paper.

Wipe the contaminated area with the moist absorbent paper. Use a single, sweeping

motion to avoid spreading the contamination.

Place the used absorbent paper in the shielded waste container.
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Repeat the process with clean absorbent paper and fresh decontamination solution until

the contamination is removed.

Post-Decontamination Survey:

Use the GM survey meter to resurvey the decontaminated area to ensure the gross

contamination has been removed.

Perform a wipe test as described in Protocol 1 to confirm that the removable

contamination is below the action level.

Waste Disposal: Seal the radioactive waste container and dispose of it according to your

institution's procedures.

Documentation: Record the decontamination event, including the location, initial and final

survey readings, and the date.

Surface-Specific Recommendations:

Glassware: Soak in a mild detergent solution. For stubborn contamination, a mild acid

solution may be used, followed by thorough rinsing.

Stainless Steel: Use a mild detergent or a commercial decontaminant. Avoid abrasive

cleaners that could scratch the surface.

Plasticware: Use a mild detergent solution. Be aware that some plastics may absorb the

radioactive material, making complete decontamination difficult.
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Caption: Workflow for responding to a Sodium-22 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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